Cas no 2229303-35-7 (2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid
• CAS No: 2229303-35-7
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• CID: 5825854
• PubChem ID: 165898320
• Update Time: 2025-08-05

2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid
• EN300-1971143
• 2-hydroxy-2-[1-(trifluoromethyl)cyclopropyl]acetic acid
• 2229303-35-7

• Inchi： 1S/C6H7F3O3/c7-6(8,9)5(1-2-5)3(10)4(11)12/h3,10H,1-2H2,(H,11,12)
• InChI Key： KBHXEDNTYBFIIU-UHFFFAOYSA-N
• SMILES： FC(C1(C(C(=O)O)O)CC1)(F)F

Computed Properties

• Exact Mass: 184.03472857g/mol
• Monoisotopic Mass: 184.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid (CAS No: 2229303-35-7)

2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229303-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituted with a trifluoromethyl group and an acetic acid moiety, which together contribute to its unique chemical properties and potential biological activities. The presence of both hydroxyl and trifluoromethyl functional groups makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores, particularly those designed for therapeutic applications.

The structural features of 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid are highly relevant in the context of modern drug discovery. The cyclopropyl ring, a three-membered saturated carbon cycle, is known for its stability and rigidity, which can influence the binding affinity of a molecule to its biological target. Additionally, the trifluoromethyl group is a common pharmacophore that enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry for improving drug bioavailability. The acetic acid derivative further extends the utility of this compound as a building block for more intricate molecular architectures.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate physicochemical properties such as solubility, permeability, and metabolic resistance. The trifluoromethyl group in 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid exemplifies this trend, as it has been extensively studied for its role in enhancing the pharmacological profile of drug candidates. For instance, fluorinated compounds have shown promise in oncology, where they often exhibit improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.

From a synthetic chemistry perspective, 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid serves as an important precursor in the preparation of more complex molecules. The cyclopropylacetic acid scaffold can be further functionalized through various chemical transformations, including esterification, amidation, or alkylation, to generate derivatives with tailored biological activities. These modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity. The hydroxyl group also provides opportunities for further derivatization via etherification or glycosylation, expanding the synthetic possibilities.

The pharmaceutical industry has been actively exploring the potential of 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid in the development of new therapeutic agents. Its unique structural motif suggests applications in multiple therapeutic areas, including anti-inflammatory, antiviral, and anticancer therapies. For example, recent studies have highlighted the role of trifluoromethyl-substituted compounds in inhibiting enzyme activity associated with inflammatory pathways. The cyclopropyl ring may also contribute to binding interactions with specific protein targets, offering a scaffold for designing high-affinity ligands.

One notable area of research involving 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid is its use as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including viral replication and cancer cell proliferation. By incorporating this compound into drug candidates targeting proteases, researchers aim to develop molecules that can selectively inhibit pathogenic enzymes while minimizing side effects. The trifluoromethyl group's ability to enhance binding affinity makes it particularly valuable in this context.

Another emerging application is in the field of fluorinated kinase inhibitors. Kinases are enzymes involved in signal transduction pathways that regulate numerous cellular processes. Inhibiting aberrant kinase activity has become a major focus in oncology research due to its potential therapeutic benefits. The structural features of 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid make it a promising candidate for developing kinase inhibitors with improved pharmacokinetic profiles. Early studies suggest that derivatives of this compound may exhibit potent antitumor activity by disrupting key signaling pathways involved in cancer growth.

The synthesis of 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid itself represents a challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on both laboratory and industrial scales. Techniques such as metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing the desired molecular framework with high precision. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

In conclusion, 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid (CAS No: 2229303-35-7) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising a cyclopropyl ring substituted with a trifluoromethyl group and an acetic acid moiety—make it a valuable intermediate for synthesizing biologically active molecules. Recent advancements in synthetic chemistry and drug discovery continue to expand its applications across various therapeutic areas. As research progresses, 2-hydroxy-2-1-(trifluoromethyl)cyclopropylacetic acid is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.